
Commercial Suppliers of (S)-Desmethyl
Doxylamine Standard: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-Desmethyl Doxylamine

Cat. No.: B15289076 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity analytical standards is a critical step in ensuring the accuracy and reliability of

experimental results. This technical guide provides an overview of commercial suppliers

offering (S)-Desmethyl Doxylamine, an isomer of a metabolite of Doxylamine, which is an H1

histamine receptor antagonist used as an antihistaminic and sedative agent.

Supplier and Product Overview
The availability of the specific (S)-enantiomer of Desmethyl Doxylamine is limited to specialized

chemical suppliers. The following table summarizes the commercial sources for (S)-Desmethyl
Doxylamine and its isotopically labeled counterpart, which is often used as an internal

standard in quantitative mass spectrometry-based assays.
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Supplier
Product
Name

CAS
Number

Product
Code

Molecular
Formula

Notes

Clearsynth

(S)-

Desmethyl

Doxylamine

437999-64-9 Not specified C₁₆H₂₀N₂O

Intended for

research

purposes.[1]

LGC

Standards

(TRC)

(S)-

Desmethyl

Doxylamine

437999-64-9 TR-D296785 C₁₆H₂₀N₂O

Sold by

various

distributors

like

CymitQuimic

a.[2][3]

LGC

Standards

(TRC)

(S)-

Desmethyl

Doxylamine-

d5

437999-64-9

(unlabeled)

TRC-

D296787
C₁₆D₅H₁₅N₂O

Deuterated

version for

use as an

internal

standard.[4]

[5]

US Biological

(via BIOZOL)

S-Desmethyl

Doxylamine
437999-64-9 USB-465597 C₁₆H₂₀N₂O

Listed as an

isomer of

Desmethyl

Doxylamine.

[6]

Workflow for Reference Standard Procurement
The process of selecting and acquiring a suitable reference standard involves several key

stages, from initial identification to final implementation in the laboratory. The following diagram

illustrates a typical workflow.
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Phase 1: Identification & Selection

Phase 2: Procurement & Verification

Phase 3: Implementation

Define Requirement
(e.g., (S)-enantiomer, purity >98%)

Identify Potential Suppliers
(e.g., Clearsynth, LGC)

Use CAS: 437999-64-9

Evaluate Supplier & Product Specs
(CoA, purity, stock)

Select Supplier & Obtain Quote

Issue Purchase Order

Receive & Log Standard
(Check for damage, correct item)

In-House Verification
(e.g., HPLC, MS, NMR)

Store According to Supplier Specs

Document Standard Prep & Use

Use in Analytical Method

Click to download full resolution via product page

Caption: Workflow for Reference Standard Selection and Procurement.
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General Experimental Protocol for Utilization
Detailed experimental protocols for the use of (S)-Desmethyl Doxylamine are typically not

provided by commercial suppliers and must be developed and validated by the end-user based

on their specific analytical needs. The following diagram outlines a general process for the

application of a reference standard in a research setting.
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Step 1: Standard Preparation

Step 2: Method Development & Validation

Step 3: Sample Analysis

Retrieve Standard from Storage

Prepare Stock Solution
(Use calibrated balances & Class A glassware)

Prepare Working Solutions & Calibrators
(Serial dilutions)

Analytical Method Development
(e.g., LC-MS/MS, HPLC-UV)

Method Validation (ICH/FDA Guidelines)
(Specificity, Linearity, Accuracy, Precision)

Analyze Samples, Calibrators & QCs

Quantify Analyte Concentration

Report Results

Click to download full resolution via product page

Caption: General Workflow for Reference Standard Application.
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Conclusion
The procurement of (S)-Desmethyl Doxylamine standard requires careful supplier selection

based on available product specifications and documentation. While suppliers like Clearsynth

and LGC Standards provide access to this specific enantiomer, researchers are responsible for

developing and validating their own analytical methods. The workflows provided serve as a

general guide for the systematic procurement and application of this and other chemical

reference standards in a regulated or research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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